![molecular formula C11H17N3O2S B5665255 (3S*,4S*)-1-(5-methyl-1,3,4-thiadiazol-2-yl)-4-propyl-3-pyrrolidinecarboxylic acid](/img/structure/B5665255.png)
(3S*,4S*)-1-(5-methyl-1,3,4-thiadiazol-2-yl)-4-propyl-3-pyrrolidinecarboxylic acid
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Overview
Description
This compound belongs to a class of chemicals that often feature in the study of molecular structures and chemical properties. It includes a thiadiazole group, known for its presence in compounds with potential biological activities.
Synthesis Analysis
The synthesis of related compounds involves complex reactions. For instance, Dani et al. (2013) described the synthesis of similar compounds via cyclization reactions catalyzed by manganese(II) nitrate or acetate, leading to the formation of thiadiazoles (Dani et al., 2013).
Molecular Structure Analysis
Compounds with thiadiazole rings often crystallize in monoclinic systems with significant intramolecular and intermolecular hydrogen bonding, impacting their structural stability. The molecular structures are frequently confirmed using techniques like X-ray crystallography (Dani et al., 2013).
Chemical Reactions and Properties
Thiadiazoles typically undergo various chemical reactions, forming stable complexes with metals. These reactions can lead to color changes and the formation of new compounds with unique properties. For example, Majumder et al. (1990) explored the reactions of thiadiazolidine-2-thiones with metals, resulting in stable metal complexes (Majumder et al., 1990).
Physical Properties Analysis
The physical properties of thiadiazole compounds are influenced by their molecular structure. The presence of hydrogen bonding and the crystalline nature impact their melting points, solubility, and other physical characteristics.
Chemical Properties Analysis
Chemically, thiadiazoles are stable and can participate in various reactions, forming complexes with different metals. Their electronic properties, such as HOMO and LUMO energies, are crucial in determining their stability and reactivity (Dani et al., 2013).
properties
IUPAC Name |
(3S,4S)-1-(5-methyl-1,3,4-thiadiazol-2-yl)-4-propylpyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O2S/c1-3-4-8-5-14(6-9(8)10(15)16)11-13-12-7(2)17-11/h8-9H,3-6H2,1-2H3,(H,15,16)/t8-,9-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEEOCWPVMDYCCC-RKDXNWHRSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1CN(CC1C(=O)O)C2=NN=C(S2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC[C@@H]1CN(C[C@H]1C(=O)O)C2=NN=C(S2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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